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Cat. No.: B8210118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WKYMVM-NH2 TFA is a synthetic hexapeptide that acts as a potent agonist for formyl peptide

receptors (FPRs), with a particularly high affinity for formyl peptide receptor 2 (FPR2).[1][2]

FPRs are G-protein coupled receptors predominantly expressed on immune cells, but also

found on various other cell types, including epithelial and endothelial cells.[2][3] The activation

of FPR2 by WKYMVM-NH2 initiates a cascade of intracellular signaling events, leading to

diverse cellular responses such as chemotaxis, cytokine release, and, notably, cell proliferation.

[3] This makes WKYMVM-NH2 a valuable tool for studying cellular growth and for the

development of novel therapeutics targeting cell proliferation in various pathological conditions,

including cancer and inflammatory diseases.[2] In CaLu-6 lung cancer cells, for instance,

WKYMVM-NH2 has been shown to promote cell proliferation.[2]

These application notes provide detailed protocols for assessing the effects of WKYMVM-NH2
TFA on cell proliferation using two common methods: the MTT assay and the BrdU

incorporation assay. Additionally, we present a summary of quantitative data from relevant

studies and a detailed overview of the underlying signaling pathways.

Data Presentation
The proliferative effects of WKYMVM-NH2 are cell-type dependent and dose-dependent. Below

is a summary of quantitative data from studies investigating the effects of WKYMVM-NH2 on
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cell proliferation and related cellular responses.

Cell
Line/Model

Assay Type
Concentrati
on Range

Incubation
Time

Observed
Effect

Reference

Caco-2

(intestinal

epithelial

cells)

Cell

Proliferation

Assay

10 - 1000 nM 24 hours
Induced cell

proliferation.
[4]

HL-60-FPRL1

(promyelocyti

c leukemia

cells)

Calcium

Mobilization
EC50 = 2 nM

Not

Applicable

Activation of

FPRL1

(FPR2).

[1]

HL-60-FPRL2

(promyelocyti

c leukemia

cells)

Calcium

Mobilization

EC50 = 80

nM

Not

Applicable

Activation of

FPRL2.
[1]

Neutrophils
Superoxide

Production

EC50 = 75

nM

Not

Applicable

Activation of

NADPH

oxidase.

[1]

HUVECs

(endothelial

cells)

Cell

Proliferation

& Tube

Formation

1 - 100 µM 0 - 24 hours

Increased

FPR2 mRNA,

ERK

phosphorylati

on, and

promoted

proliferation

and tube

formation.

[5]

mBMSCs

(murine bone

marrow-

derived

MSCs)

Cytotoxicity

(CCK-8)
1 µmol/L Not specified

No toxic

effect

observed.

[6]
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Signaling Pathways
WKYMVM-NH2 primarily exerts its effects by binding to and activating FPR2, a G-protein

coupled receptor. This activation initiates a cascade of intracellular signaling pathways that

ultimately regulate cell proliferation. The two major pathways implicated are the

Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) pathway and the Mitogen-activated

protein kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway.

Upon ligand binding, FPR2 activates G-proteins, which in turn can activate PI3K. PI3K then

phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol

(3,4,5)-trisphosphate (PIP3), a second messenger that recruits and activates Akt. Activated Akt

can then phosphorylate a variety of downstream targets that promote cell survival and

proliferation.

Simultaneously, FPR2 activation can trigger the Ras/Raf/MEK/ERK signaling cascade. This

pathway involves the activation of the small GTPase Ras, which then activates a series of

protein kinases (Raf, MEK, and ERK). Activated ERK can translocate to the nucleus and

phosphorylate transcription factors that regulate the expression of genes involved in cell cycle

progression and proliferation.

Below is a diagram illustrating the key components of the FPR2 signaling pathway activated by

WKYMVM-NH2.
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Preparation

Assay

Measurement

Data Analysis

1. Cell Culture
(e.g., Caco-2, HUVEC)

3. Seed Cells in
96-well Plates

2. Prepare WKYMVM-NH2 TFA
Stock and Working Solutions

4. Treat Cells with
WKYMVM-NH2 TFA

5. Incubate for
Desired Time (e.g., 24h)

6a. Add MTT Reagent
(MTT Assay)

6b. Add BrdU Labeling Reagent
(BrdU Assay)

7a. Incubate and
Solubilize Formazan

7b. Fix, Denature, and
Add Antibodies

8. Read Absorbance/
Fluorescence

9. Analyze Data and
Determine Proliferation Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

